Cas no 26557-90-4 (3-Bromo-5-methyl-1H-1,2,4-triazole)

• Product Name: 3-Bromo-5-methyl-1H-1,2,4-triazole
• CAS No: 26557-90-4
• MF: C₃H₄BrN₃
• MW: 161.987958908081
• MDL: MFCD13188583
• CID: 263013
• PubChem ID: 141304
• Update Time: 2025-04-19

3-Bromo-5-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole,5-bromo-3-methyl-
• 1H-1,2,4-Triazole,3-bromo-5-methyl
• 3-Brom-5-methyl-1,2,4-triazol
• 3-bromo-5-methyl-1H-1,2,4-triazole(SALTDATA: FREE)
• s-Triazole,3-bromo-5-methyl
• AKOS005173910
• BMTIGKUJWSEHHI-UHFFFAOYSA-N
• DTXSID70181133
• 5-Bromo-3-methyl-1H-1,2,4-triazole
• EN300-215780
• VS-11193
• 15777-57-8
• SCHEMBL6595283
• 3-bromo-5-methyl-1H-1, 2, 4-triazole
• s-Triazole, 3-bromo-5-methyl-
• MFCD13188583
• 1H-1,2,4-Triazole, 5-bromo-3-methyl-
• SCHEMBL16892321
• FT-0683638
• 1H-1,2,4-Triazole, 3-bromo-5-methyl-
• CS-0450524
• 26557-90-4
• 3-Bromo-5-methyl-4H-1,2,4-triazole
• 3-Bromo-5-methyl-1H-1,2,4-triazole #
• SY198324
• STL250130
• ALBB-012819
• G70953
• DB-366239
• BBL032367
• DTXCID80103624

• MDL： MFCD13188583
• Inchi： 1S/C3H4BrN3/c1-2-5-3(4)7-6-2/h1H3,(H,5,6,7)
• InChI Key： BMTIGKUJWSEHHI-UHFFFAOYSA-N
• SMILES： BrC1=NNC(C)=N1

Computed Properties

• Exact Mass: 160.95900
• Monoisotopic Mass: 160.95886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.4

Experimental Properties

• Density: 1.869
• Boiling Point: 309.2°Cat760mmHg
• Flash Point: 140.8°C
• Refractive Index: 1.593
• PSA: 41.57000
• LogP: 0.87560

3-Bromo-5-methyl-1H-1,2,4-triazole Security Information

• HazardClass：IRRITANT